6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde
Overview
Description
6-Bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde, or 6-Br-4-(CF3)Pyr-2-CHO, is an organic compound that is widely used in the synthesis of a variety of compounds. It is a colorless liquid that is soluble in organic solvents. It is an important intermediate for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 6-Br-4-(CF3)Pyr-2-CHO is also used in the synthesis of heterocyclic compounds, such as pyrrolidine, pyridine, and pyrimidine derivatives.
Scientific Research Applications
6-Br-4-(CF3)Pyr-2-CHO is used in a variety of scientific research applications. It is used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of heterocyclic compounds, such as pyrrolidine, pyridine, and pyrimidine derivatives. Additionally, it is used in the synthesis of a variety of other compounds, such as dyes, surfactants, and antioxidants.
Mechanism of Action
The mechanism of action of 6-Br-4-(CF3)Pyr-2-CHO is not fully understood. However, it is believed to be involved in the formation of a variety of compounds through a variety of different pathways. For example, it is believed to be involved in the formation of pyrrolidine, pyridine, and pyrimidine derivatives through the condensation of trifluoromethylpyridine-2-carbaldehyde with bromine. Additionally, it is believed to be involved in the formation of a variety of other compounds through the oxidation of the 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Br-4-(CF3)Pyr-2-CHO are not fully understood. However, it is believed to be involved in the formation of a variety of compounds that may have a variety of effects on the body. For example, it is believed to be involved in the formation of pyrrolidine, pyridine, and pyrimidine derivatives, which may have a variety of effects on the body, including anti-inflammatory, anti-bacterial, and anti-fungal effects. Additionally, it is believed to be involved in the formation of a variety of other compounds, which may have a variety of effects on the body, such as antioxidant, anti-cancer, and anti-viral effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Br-4-(CF3)Pyr-2-CHO in lab experiments include its low cost, easy availability, and its ability to form a variety of compounds. Additionally, it is relatively stable and has a low toxicity. The main limitation of using 6-Br-4-(CF3)Pyr-2-CHO in lab experiments is its low solubility in water, which can limit its use in certain reactions.
Future Directions
The future directions of 6-Br-4-(CF3)Pyr-2-CHO research include the development of new synthesis methods, the exploration of its biochemical and physiological effects, and the development of new compounds using 6-Br-4-(CF3)Pyr-2-CHO as an intermediate. Additionally, further research into the mechanism of action of 6-Br-4-(CF3)Pyr-2-CHO is needed to better understand its role in the formation of a variety of compounds. Finally, further research into the advantages and limitations of using 6-Br-4-(CF3)Pyr-2-CHO in lab experiments is needed to better understand its potential uses.
Synthesis Methods
6-Br-4-(CF3)Pyr-2-CHO is synthesized via a two-step process. The first step involves the condensation of trifluoromethylpyridine-2-carbaldehyde with bromine to form 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde. The second step involves the oxidation of the 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde to form 6-Br-4-(CF3)Pyr-2-CHO.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde involves the bromination of 4-(trifluoromethyl)pyridine-2-carbaldehyde using bromine in acetic acid.", "Starting Materials": [ "4-(trifluoromethyl)pyridine-2-carbaldehyde", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 4-(trifluoromethyl)pyridine-2-carbaldehyde in acetic acid, add bromine dropwise with stirring at room temperature.", "After the addition is complete, stir the reaction mixture for an additional 30 minutes.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde as a yellow solid." ] } | |
CAS RN |
488850-67-5 |
Product Name |
6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde |
Molecular Formula |
C7H3BrF3NO |
Molecular Weight |
254 |
Purity |
95 |
Origin of Product |
United States |
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